molecular formula C11H11NO4 B8533994 N-Acetoxy-norborn-5-ene-2,3-dicarboximide

N-Acetoxy-norborn-5-ene-2,3-dicarboximide

Cat. No.: B8533994
M. Wt: 221.21 g/mol
InChI Key: JOHPGXKRWPOPSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Acetoxy-norborn-5-ene-2,3-dicarboximide is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO4

Molecular Weight

221.21 g/mol

IUPAC Name

(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl) acetate

InChI

InChI=1S/C11H11NO4/c1-5(13)16-12-10(14)8-6-2-3-7(4-6)9(8)11(12)15/h2-3,6-9H,4H2,1H3

InChI Key

JOHPGXKRWPOPSD-UHFFFAOYSA-N

Canonical SMILES

CC(=O)ON1C(=O)C2C3CC(C2C1=O)C=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Hydroxy-norborn-5-ene-2,3-dicarboximide (17.92 g, 0.1 mole) is largely dissolved in 100 mL chloroform and 21 mL (0.15 moles) triethylamine, followed by adding 19 mL (0.2 moles) acetic anhydride at 0° C. with stirring. After stirring for 2 hours at room temperature, the solvent is largely removed, the residue is mixed with water and the precipitate is filtered off.
Quantity
17.92 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
21 mL
Type
reactant
Reaction Step Two
Quantity
19 mL
Type
reactant
Reaction Step Three

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